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Compound of Interest

Compound Name: BMS-214662

Cat. No.: B126714 Get Quote

Researchers and laboratory personnel must exercise caution when handling BMS-214662, a

potent farnesyl transferase inhibitor with cytotoxic properties.[1][2][3][4] Conflicting safety data

sheets (SDS) necessitate a conservative approach to personal protective equipment (PPE) and

handling procedures. While one source indicates the compound is not classified as hazardous,

another classifies the hydrochloride salt form as harmful if swallowed and very toxic to aquatic

life.[5] Therefore, treating BMS-214662 as a hazardous substance is imperative to ensure

personnel safety and environmental protection.

Hazard Identification and Prudent Handling
BMS-214662 is a research compound with significant biological activity. Its intended use is for

laboratory research purposes and not for human or veterinary applications. The primary routes

of exposure to be concerned with are ingestion and skin contact. Due to its cytotoxic nature,

demonstrated in preclinical antitumor activity, minimizing exposure is critical.

Key Hazard Information:
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Hazard Classification
(BMS-214662
hydrochloride)

GHS Category Precautionary Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Note: An SDS for BMS-214662 from another supplier does not classify the substance as

hazardous according to the Globally Harmonized System (GHS). Due to this discrepancy, it is

recommended to adhere to the more stringent safety precautions.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is essential to mitigate the risks associated with handling BMS-
214662. The following table outlines the recommended PPE based on a risk assessment of

laboratory procedures.

PPE Category Recommended Equipment Rationale

Hand Protection
Nitrile or other chemically

resistant gloves
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

fume hood for procedures that

may generate dust or aerosols.

To prevent inhalation of

airborne particles.
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The selection of appropriate PPE should always be guided by a thorough risk assessment of

the specific experimental procedures being performed.

Risk Assessment

PPE Selection

Start: Handling BMS-214662 Assess Experimental Procedure

Weighing or generating dust/aerosols?

Solid Form

Dissolving in solvent?Preparing Solution

Handling solution?Liquid Form

Standard PPE:
- Lab Coat
- Gloves

- Safety Glasses

No

Work in Fume Hood

Yes

Non-Volatile Solvent

Volatile Solvent

Proceed with Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guidance for BMS-
214662]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126714#personal-protective-equipment-for-handling-
bms-214662]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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